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Compound of Interest

Compound Name: But-3-EN-2-amine

Cat. No.: B3051532

An In-depth Technical Guide on But-3-en-2-
amine

This technical guide provides a comprehensive overview of the core physicochemical
properties of But-3-en-2-amine, tailored for researchers, scientists, and professionals in drug
development.

Core Molecular Data

But-3-en-2-amine is a primary amine containing a vinyl group. Its fundamental molecular
characteristics are pivotal for its application in chemical synthesis and research. The following
table summarizes its key quantitative data.

Property Value Reference
Molecular Formula C4HON [L112][3][4][5]
Molecular Weight 71.12 g/mol [11121[3114]
Monoisotopic Mass 71.07350 Da [4]

A logical diagram illustrating the relationship between the compound's name, its structure, and
its derived properties is presented below.
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Logical Relationship of But-3-en-2-amine Properties
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Logical relationship of But-3-en-2-amine properties.

Experimental Protocol: Purity and Identity
Confirmation via Gas Chromatography-Mass
Spectrometry (GC-MS)

The following protocol outlines a standard procedure for the analysis of But-3-en-2-amine to
confirm its identity and determine its purity.

Objective: To qualitatively and quantitatively analyze a sample of But-3-en-2-amine.
Materials and Equipment:
o Gas Chromatograph with a Mass Spectrometer detector (GC-MS)

e Capillary Column (e.g., DB-5ms, 30 m x 0.25 mm ID, 0.25 pum film thickness)
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Helium (carrier gas)

But-3-en-2-amine sample

Anhydrous solvent (e.g., Dichloromethane or Diethyl ether)

Microsyringe
Procedure:

o Sample Preparation: Prepare a dilute solution of the But-3-en-2-amine sample in the
chosen anhydrous solvent (e.g., 1 mg/mL).

¢ GC-MS Instrument Setup:
o Set the injector temperature to 250°C.
o Set the initial oven temperature to 50°C, hold for 2 minutes.
o Ramp the oven temperature to 250°C at a rate of 10°C/min.
o Hold the final temperature for 5 minutes.
o Set the carrier gas (Helium) flow rate to 1 mL/min.
o Set the MS transfer line temperature to 280°C.
o Set the ion source temperature to 230°C.
o Scan range: m/z 35-200.
e Injection: Inject 1 yL of the prepared sample into the GC injector port.

o Data Acquisition: Start the data acquisition. The total run time will be approximately 27
minutes.

o Data Analysis:

o Identify the peak corresponding to But-3-en-2-amine based on its retention time.
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o Confirm the identity by comparing the acquired mass spectrum with a reference spectrum.
The molecular ion peak (M+) should be observed at m/z 71.

o Determine the purity by calculating the peak area percentage of the But-3-en-2-amine
peak relative to the total area of all peaks in the chromatogram.

The workflow for this experimental protocol is visualized in the diagram below.

GC-MS Experimental Workflow
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GC-MS experimental workflow for But-3-en-2-amine analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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